(3S,6R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-methylpiperidine-3-carboxylic acid

• IUPAC Name: (3S,6R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C22H23NO4/c1-14-10-11-15(21(24)25)12-23(14)22(26)27-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,24,25)/t14-,15+/m1/s1
• InChI Key: SPZXSRMTHPANFO-CABCVRRESA-N
• Canonical SMILES: CC1CCC(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Isomeric SMILES: C[C@@H]1CC[C@@H](CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

“(3S,6R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-methylpiperidine-3-carboxylic acid” is a chemical compound with the molecular formula C22H23NO4. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. The InChI code for this compound is 1S/C21H21NO5/c1-13-10-22(19(12-26-13)20(23)24)21(25)27-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,23,24)/t13-,19+/m1/s1. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 365.429. It is a powder and should be stored at 4 degrees Celsius.

Scientific Research Applications

Fluorophore Applications

• Fluorophore for Biomedical Analysis: A study by Hirano et al. (2004) discusses the use of 6-Methoxy-4-quinolone (a related compound) as a novel fluorophore with strong fluorescence in a wide pH range, useful for biomedical analysis. This compound is highly stable against light and heat, indicating potential for similar stability in derivatives like (3S,6R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-methylpiperidine-3-carboxylic acid (Hirano et al., 2004).

Material Science Applications

• Surfactants for Carbon Nanotubes: Cousins et al. (2009) used N-Fluorenyl-9-methoxycarbonyl-protected amino acids as surfactants for carbon nanotubes, highlighting their potential in nanomaterial dispersion and molecular interactions (Cousins et al., 2009).

Organic Synthesis Applications

• Synthesis of Oligomers: Gregar and Gervay-Hague (2004) synthesized oligomers derived from sugar amino acids protected with N-Fluoren-9-ylmethoxycarbonyl, demonstrating the compound's utility in complex organic synthesis (Gregar & Gervay-Hague, 2004).
• Palladium-Catalyzed Aminocarbonylation: Takács et al. (2014) discussed the use of alkoxycarbonylpiperidines, such as (3S,6R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-methylpiperidine-3-carboxylic acid, in palladium-catalyzed aminocarbonylation, a key reaction in organic synthesis (Takács et al., 2014).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.